Cas no 2229548-76-7 ([2-(1-Ethynylcyclopropyl)propan-2-yl]benzene)

• Product Name: [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene
• CAS No: 2229548-76-7
• MF: C₁₄H₁₆
• MW: 184.276844024658
• CID: 6302109
• PubChem ID: 165880316
• Update Time: 2025-06-22

[2-(1-Ethynylcyclopropyl)propan-2-yl]benzene Chemical and Physical Properties

Names and Identifiers

• [2-(1-ethynylcyclopropyl)propan-2-yl]benzene
• EN300-1877092
• 2229548-76-7
• [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene

• Inchi： 1S/C14H16/c1-4-14(10-11-14)13(2,3)12-8-6-5-7-9-12/h1,5-9H,10-11H2,2-3H3
• InChI Key： CZTKYYJTNYRXRT-UHFFFAOYSA-N
• SMILES： C1(C#C)(C(C2C=CC=CC=2)(C)C)CC1

Computed Properties

• Exact Mass: 184.125200510g/mol
• Monoisotopic Mass: 184.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene

Introduction to [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene (CAS No. 2229548-76-7)

[2-(1-Ethynylcyclopropyl)propan-2-yl]benzene is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2229548-76-7, belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene features a benzene ring substituted with a propyl group that is further functionalized with an ethynylcyclopropyl moiety. This distinctive arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant in the design of novel pharmaceutical agents. The presence of the triple bond in the ethynyl group and the cyclopropyl ring introduces regions of high reactivity, making this compound a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in exploring the potential of [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene in the development of new therapeutic agents. Its unique structural features have led researchers to investigate its biological activity across various disease models. Preliminary studies suggest that this compound may exhibit pharmacological properties relevant to inflammation, pain management, and potentially even cancer therapy. The benzene ring, a common structural motif in many bioactive molecules, plays a crucial role in determining the compound's interactions with biological targets.

The synthesis of [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene represents a significant achievement in synthetic chemistry. The process involves multiple steps, including the formation of the ethynylcyclopropyl group and the subsequent coupling with the propyl-substituted benzene ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods highlight the compound's importance as a building block for more complex molecules.

One of the most intriguing aspects of [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene is its potential as a scaffold for drug discovery. The combination of electronic and steric effects arising from its structure allows for fine-tuning its interactions with biological receptors. This flexibility makes it an attractive candidate for structure-based drug design, where computational modeling is used to predict how modifications to the molecule can enhance its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to delve deeper into understanding the mechanistic aspects of [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene's interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might bind to proteins and enzymes involved in key metabolic pathways. These studies not only enhance our understanding of its potential therapeutic applications but also guide the design of next-generation derivatives with improved pharmacological profiles.

The pharmaceutical industry has taken note of these developments, and several companies are now exploring derivatives of [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene as lead compounds for new drug candidates. The ability to modify specific regions of the molecule while retaining its core structural framework offers a strategic advantage in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. This underscores the importance of [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene as a valuable resource in medicinal chemistry.

In conclusion, [2-(1-Ethynylcyclopropyl)propan-2-yl]benzene (CAS No. 2229548-76-7) represents a promising compound with significant potential in both academic research and industrial applications. Its unique structural features, coupled with emerging findings on its biological activity, make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of pharmaceutical innovation for years to come.